Cas no 1156987-12-0 (N-(2-bromophenyl)thian-4-amine)

• Product Name: N-(2-bromophenyl)thian-4-amine
• CAS No: 1156987-12-0
• MF: C₁₁H₁₄BrNS
• MW: 272.204560756683
• CID: 5176759
• PubChem ID: 43511298
• Update Time: 2026-03-05

N-(2-bromophenyl)thian-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-amine, N-(2-bromophenyl)tetrahydro-
• n-(2-Bromophenyl)tetrahydro-2h-thiopyran-4-amine
• N-(2-bromophenyl)thian-4-amine

• Inchi： 1S/C11H14BrNS/c12-10-3-1-2-4-11(10)13-9-5-7-14-8-6-9/h1-4,9,13H,5-8H2
• InChI Key： JLYRHPHAGKKEIH-UHFFFAOYSA-N
• SMILES： C1SCCC(NC2=CC=CC=C2Br)C1

Additional information on N-(2-bromophenyl)thian-4-amine

N-(2-bromophenyl)thian-4-amine: A Comprehensive Overview

N-(2-bromophenyl)thian-4-amine, with the CAS number 1156987-12-0, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, also referred to as thian-4-amine derivative, belongs to a class of sulfur-containing heterocyclic compounds known for their unique chemical properties and potential applications in drug discovery. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The molecular structure of N-(2-bromophenyl)thian-4-amine consists of a thiane ring (a saturated thiophene analog) substituted with an amino group at the 4-position and a bromophenyl group at the 2-position. This substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its interactions with biological targets. The presence of the bromine atom introduces additional functionality, enhancing the compound's potential as a building block in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of thian-4-amine derivatives. One notable approach involves the use of transition metal catalysts to facilitate coupling reactions, leading to high yields and improved purity. These methods have significantly streamlined the production process, making N-(2-bromophenyl)thian-4-amine more accessible for research purposes.

In terms of applications, N-(2-bromophenyl)thian-4-amine has shown promise in several therapeutic areas. For instance, studies have demonstrated its potential as an anti-inflammatory agent by modulating key inflammatory pathways. Additionally, its ability to inhibit certain enzymes associated with neurodegenerative diseases has positioned it as a candidate for further investigation in the treatment of conditions like Alzheimer's disease.

The pharmacokinetic profile of thian-4-amine derivatives is another area of active research. Recent findings suggest that these compounds exhibit favorable absorption and bioavailability characteristics, which are essential for their development as oral medications. However, further studies are required to fully understand their metabolic pathways and potential toxicity profiles.

In conclusion, N-(2-bromophenyl)thian-4-amine represents a valuable addition to the arsenal of chemical tools available for drug discovery. Its unique structure, coupled with recent advances in synthesis and application studies, underscores its importance in contemporary medicinal chemistry. As research continues to unravel its full potential, this compound is poised to play a significant role in the development of novel therapeutic agents.